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Compound of Interest

Compound Name: Fmoc-Lys(5-FAM)-OH

Cat. No.: B571853 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Nα-

Fmoc-Nε-(5-carboxytetramethylrhodamine)-L-lysine (Fmoc-Lys(5-FAM)-OH), a fluorescently

labeled amino acid crucial for the synthesis of labeled peptides and proteins used in a variety

of biomedical research applications, including FRET-based assays. Understanding the

solubility of this reagent in different solvents is critical for its effective handling, storage, and

application in solid-phase peptide synthesis (SPPS) and other bioconjugation techniques.

Core Concepts of Solubility
The solubility of Fmoc-Lys(5-FAM)-OH is governed by the interplay of its constituent chemical

moieties: the hydrophobic Fmoc (9-fluorenylmethyloxycarbonyl) protecting group, the polar

lysine backbone, and the relatively large, ionizable 5-FAM (5-carboxyfluorescein) fluorescent

dye. The overall solubility is a balance between these components and their interactions with

the solvent. Generally, polar aprotic solvents are effective at solvating both the hydrophobic

and polar regions of the molecule.

Quantitative Solubility Data
Precise quantitative solubility data for Fmoc-Lys(5-FAM)-OH is not extensively published.

However, information from product technical documents and data for analogous compounds

provide valuable insights into its solubility profile. The primary solvent for dissolving Fmoc-
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Lys(5-FAM)-OH is Dimethylformamide (DMF), in which it is known to be soluble at

concentrations commonly used in peptide synthesis.

For reference, the following table summarizes the available qualitative and quantitative

solubility data for Fmoc-Lys(5-FAM)-OH and structurally related Fmoc-lysine derivatives.
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Compound Solvent
Solubility
(mg/mL)

Molar
Solubility (mM)

Notes

Fmoc-Lys(5-

FAM)-OH
DMF

Data not

available
≥ 10 mM

Soluble at

concentrations

typically used for

stock solutions in

peptide

synthesis.[1]

Fmoc-Lys-OH DMSO 50 135.71

Requires

sonication and

pH adjustment to

2 with 1 M HCl.

[2]

Methanol 5.74 15.58

Requires

sonication and

pH adjustment to

6 with HCl.[2]

H₂O 3.64 9.88

Requires

sonication and

pH adjustment to

3 with 1 M HCl.

[2]

Fmoc-Lys(Boc)-

OH
DMSO ≥ 100.8 ≥ 215.15

Ethanol ≥ 51 ≥ 108.86

H₂O ≥ 4.69 ≥ 10.00

5-

Carboxyfluoresc

ein (5-FAM)

Water Soluble
Data not

available

The free dye is

soluble in water.

[3]

DMSO Soluble
Data not

available

The free dye is

soluble in

DMSO.[3]
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Experimental Protocol for Solubility Determination
A reliable method for determining the solubility of Fmoc-Lys(5-FAM)-OH in a specific solvent

involves the preparation of a saturated solution followed by quantification of the dissolved

solute. The following protocol is adapted from standard methods for similar compounds.

Materials:

Fmoc-Lys(5-FAM)-OH

Solvent of interest (e.g., DMF, DMSO, Methanol, Water)

Vials with tight-sealing caps

Thermostatic shaker

Centrifuge or filtration apparatus (e.g., 0.2 µm syringe filter)

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solution:

Add an excess amount of Fmoc-Lys(5-FAM)-OH to a vial.

Add a known volume of the solvent to the vial.

Seal the vial and place it in a thermostatic shaker at a constant temperature (e.g., 25°C)

for 24-48 hours to reach equilibrium.

Separation of Undissolved Solute:

Centrifuge the vial at high speed to pellet the undissolved solid, or

Filter the solution using a syringe filter compatible with the solvent to remove any

undissolved particles.
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Sample Preparation for Analysis:

Carefully take a known volume of the clear supernatant (the saturated solution).

Dilute the aliquot with a known volume of the same solvent to bring the concentration

within the linear range of the HPLC calibration curve.

HPLC Analysis:

Prepare a series of standard solutions of Fmoc-Lys(5-FAM)-OH of known concentrations

in the chosen solvent.

Generate a calibration curve by injecting the standards and plotting the peak area against

concentration.

Inject the diluted sample of the saturated solution and determine its concentration from the

calibration curve.

Calculation of Solubility:

Calculate the concentration of the original saturated solution by multiplying the

concentration of the diluted sample by the dilution factor.

Express the solubility in the desired units (e.g., mg/mL or mM).

Visualizations
Solvent Polarity and Solubility Relationship
The following diagram illustrates the general relationship between solvent polarity and the

expected solubility of an amphipathic molecule like Fmoc-Lys(5-FAM)-OH.
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Fmoc-Lys(5-FAM)-OH Solubility vs. Solvent Polarity

Solvent Types

Expected Solubility

High Polarity (e.g., Water)

Low Solubility

 (pH dependent)

Polar Aprotic (e.g., DMF, DMSO)

High Solubility

Polar Protic (e.g., Methanol, Ethanol)

Moderate Solubility

Low Polarity (e.g., Toluene, Hexane)

Click to download full resolution via product page

Caption: Logical relationship between solvent polarity and solubility.

Experimental Workflow for Solubility Determination
The diagram below outlines the key steps in the experimental protocol for determining the

solubility of Fmoc-Lys(5-FAM)-OH.
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Add excess Fmoc-Lys(5-FAM)-OH to solvent

Equilibrate (24-48h at constant temp)

Separate solid (Centrifuge/Filter)

Dilute supernatant

HPLC Analysis

Calculate Solubility

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b571853#solubility-of-fmoc-lys-5-fam-oh-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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